![molecular formula C22H28N2O3S B2954888 N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-(cyclopentylthio)acetamide CAS No. 1448122-76-6](/img/structure/B2954888.png)
N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-(cyclopentylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-(cyclopentylthio)acetamide, also known as BPCA, is a chemical compound that has been extensively studied for its potential therapeutic applications. BPCA is a potent inhibitor of a class of enzymes known as histone deacetylases (HDACs), which are involved in the regulation of gene expression. HDAC inhibitors have been shown to have potential therapeutic applications in a variety of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.
Scientific Research Applications
Anticonvulsant Activity
Compounds with a benzofuran-acetamide scaffold, including derivatives similar to the specified compound, have been synthesized and evaluated for their anticonvulsant activity. These compounds have shown effectiveness in preventing seizure spread at low doses, comparable to that of established anticonvulsant drugs. This suggests potential applications in developing new therapeutic agents for epilepsy or other seizure disorders (Shakya et al., 2016).
Antimicrobial Activity
Research on N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives has indicated significant antimicrobial activities against pathogenic bacteria and Candida species. These findings highlight the potential of similar compounds in the development of new antimicrobial agents, which could address the increasing problem of antibiotic resistance (Mokhtari & Pourabdollah, 2013).
Opioid Receptor Antagonism
Studies on related compounds, such as 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), have explored their application as κ-opioid receptor (KOR) antagonists. These compounds demonstrate selectivity and efficacy in modulating KOR activity, suggesting potential therapeutic applications in treating depression, addiction disorders, and stress-related behavioral effects (Grimwood et al., 2011).
Novel Sigma Receptor Ligands
Compounds incorporating spiro[[2]benzofuran-1,4'-piperidines] structures have been evaluated for their binding properties to sigma receptors. Given the role of sigma receptors in several neurological processes, these findings could contribute to the development of novel treatments for neurodegenerative diseases or psychiatric disorders (Maier & Wünsch, 2002).
properties
IUPAC Name |
N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2-cyclopentylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O3S/c25-21(15-28-18-6-2-3-7-18)23-14-16-9-11-24(12-10-16)22(26)20-13-17-5-1-4-8-19(17)27-20/h1,4-5,8,13,16,18H,2-3,6-7,9-12,14-15H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPBSECRQDLAQBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)SCC(=O)NCC2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.